Cas no 955281-35-3 (N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 955281-35-3
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 5431052
• Update Time: 2025-10-15

N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloroquinolin-4-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C20H18ClN3O3S/c21-15-5-8-18-17(13-15)19(9-10-22-18)23-20(25)14-3-6-16(7-4-14)28(26,27)24-11-1-2-12-24/h3-10,13H,1-2,11-12H2,(H,22,23,25)
• InChI Key： BGVXZDHCAPTDHI-UHFFFAOYSA-N
• SMILES： C(NC1C2C(N=CC=1)=CC=C(Cl)C=2)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Additional information on N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide

N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide: A Comprehensive Overview

N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 955281-35-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its pharmacological properties and therapeutic applications.

The chemical structure of N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide consists of a quinoline moiety substituted with a chlorine atom at the 6-position and an amide linkage to a benzene ring, which is further functionalized with a pyrrolidine sulfonyl group. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties, making it an intriguing candidate for various biological investigations.

Recent research has highlighted the potential of N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide in the context of anti-inflammatory and anti-cancer therapies. Studies have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases. Additionally, preliminary data indicate that it may have selective cytotoxicity against certain cancer cell lines, particularly those derived from solid tumors.

The mechanism of action of N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide is thought to involve the modulation of key signaling pathways implicated in inflammation and cancer progression. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of immune responses and cell survival. By targeting this pathway, the compound may help to reduce chronic inflammation and prevent the development of cancer.

In addition to its anti-inflammatory and anti-cancer properties, N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that it can attenuate oxidative stress and neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic applications in the treatment of neurological disorders.

The pharmacokinetic profile of N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide has been studied to evaluate its suitability for clinical use. Research indicates that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in humans.

Clinical trials are currently underway to assess the safety and efficacy of N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide in various therapeutic contexts. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of biological activity. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(6-chloroquinolin-4-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 955281-35-3) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.